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Compound of Interest

Ammonium cobalt (1l) sulfate
Compound Name:
hexahydrate

Cat. No. B7802386

A comparative guide to the UV-Vis and IR spectroscopic signatures of ammonium cobalt (11)
sulfate hexahydrate, cobalt (I) chloride hexahydrate, and cobalt (Il) nitrate hexahydrate for
researchers in materials science and drug development.

In the realm of inorganic chemistry and materials science, precise characterization of
coordination compounds is paramount. Ammonium cobalt (ll) sulfate hexahydrate
((NH4)2Co0(S0a4)2-6H20), a member of the Tutton's salt family, finds applications in various
fields, including as a spectroscopic standard and in the synthesis of cobalt-based materials.
This guide provides a comparative analysis of its spectroscopic properties, specifically
Ultraviolet-Visible (UV-Vis) and Infrared (IR) spectroscopy, against two commonly used cobalt
() salts: cobalt (1) chloride hexahydrate (CoClz-6H20) and cobalt (Il) nitrate hexahydrate
(Co(NOs)2:6H20). The presented data, derived from experimental findings, offers a baseline for
researchers to distinguish and characterize these cobalt compounds.

At a Glance: Comparative Spectroscopic Data

The key spectroscopic features of the three cobalt (1) salts are summarized in the tables below,
providing a clear and objective comparison of their performance in UV-Vis and IR analyses.

UV-Vis Absorption Data
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Appearance Molar Absorptivity
Compound Amax (nm)

(Aqueous Solution) (g)

Ammonium Cobalt (II)

~510 Pink Low
Sulfate Hexahydrate
Cobalt (II) Chloride )

~520-525 Pink Low
Hexahydrate
Cobalt (II) Nitrate )

~511 Pink Low

Hexahydrate

The UV-Vis spectra of all three compounds in aqueous solution are dominated by the presence
of the hexaaquacobalt(ll) ion, [Co(H20)s]?*, which imparts a characteristic pink color. This
results in a weak absorption band in the visible region with a maximum absorbance (Amax)
around 510-525 nm.[1][2] The low molar absorptivity is typical for d-d transitions in octahedral
Co(ll) complexes.

Infrared (IR) Spectroscopy Peak Assignments
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Ammonium . .
Cobalt (Il) Cobalt (I1) Vibrational
Wavenumber Cobalt (II) ) ]
Chloride Nitrate Mode
(cm™) Sulfate .
Hexahydrate Hexahydrate Assignment
Hexahydrate
O-H stretching of
~3400 (broad) v v v coordinated and
lattice water
N-H stretching of
~3150 v o
ammonium ion
H-O-H bending
~1640 v v v of water
molecules
N-H bending of
~1400 v o
ammonium ion
Asymmetric N-O
~1384 v stretching of
nitrate ion
v3 (asymmetric
~1100 v stretching) of
sulfate ion
v1 (Ssymmetric
~980 v stretching) of
sulfate ion
Out-of-plane N-O
~825 v bending of nitrate
ion
va (bending) of
~620 v ( _ 9
sulfate ion
Co-0O and Co-Cl
Below 1000 v )
stretching
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The IR spectra provide more distinct fingerprints for each compound. Ammonium cobalt (II)
sulfate hexahydrate is characterized by the presence of vibrational modes from the
ammonium (NHa4*) and sulfate (SO427) ions, in addition to the bands from the water of
hydration.[3] Cobalt (I1) chloride hexahydrate exhibits characteristic peaks for water molecules
and lower frequency modes corresponding to cobalt-oxygen and cobalt-chlorine bonds.[4][5][6]
Cobalt (Il) nitrate hexahydrate is distinguished by the strong absorption bands of the nitrate
(NOs~) group.[7]

Experimental Protocols

To ensure reproducibility and accurate comparison, the following detailed experimental
methodologies for UV-Vis and IR spectroscopic analysis are provided.

UV-Visible Spectroscopy

o Sample Preparation: Prepare 0.1 M agueous solutions of ammonium cobalt (ll) sulfate
hexahydrate, cobalt (Il) chloride hexahydrate, and cobalt (1) nitrate hexahydrate using
deionized water.

 Instrumentation: A double-beam UV-Vis spectrophotometer is used for analysis.
o Data Acquisition:

o Record the baseline spectrum using a cuvette filled with deionized water.

o Measure the absorbance of each sample solution from 200 nm to 800 nm.

o Identify the wavelength of maximum absorbance (Amax).

Infrared (IR) Spectroscopy

o Sample Preparation: Prepare solid samples as KBr pellets. Mix approximately 1 mg of the
finely ground cobalt salt with 100 mg of dry KBr powder. Press the mixture into a transparent
pellet using a hydraulic press.

 Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used for analysis.

o Data Acquisition:
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o Record a background spectrum of a pure KBr pellet.
o Acquire the IR spectrum of the sample pellet from 4000 cm~* to 400 cm~1.

o Identify and assign the characteristic absorption peaks.

Workflow for Spectroscopic Characterization

The logical workflow for the spectroscopic analysis and characterization of these cobalt
compounds is illustrated in the following diagram.
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Spectroscopic Analysis Workflow for Cobalt (11) Salts
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Caption: Workflow for UV-Vis and IR spectroscopic analysis.

Conclusion
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While the UV-Vis spectra of agueous solutions of ammonium cobalt (l) sulfate hexahydrate,
cobalt (1) chloride hexahydrate, and cobalt (1) nitrate hexahydrate are quite similar due to the
presence of the [Co(H20)e]2* ion, their IR spectra offer distinct and diagnostic information. The
presence of characteristic absorption bands for the ammonium and sulfate ions in ammonium
cobalt (1) sulfate hexahydrate allows for its unambiguous differentiation from the chloride and
nitrate salts. This guide provides the necessary data and protocols for researchers to
confidently characterize these important cobalt compounds in their respective applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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